4-(4-Hydroxy-butoxy)-benzoic acid methyl ester

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: methyl 4-(4-hydroxybutoxy)benzoate
• InChI: InChI=1S/C12H16O4/c1-15-12(14)10-4-6-11(7-5-10)16-9-3-2-8-13/h4-7,13H,2-3,8-9H2,1H3
• InChI Key: PDCLMKLXKCEAPR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCCCCO

Description

4-(4-Hydroxy-butoxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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2.7 g (8.6 mmol) of 4-(4-benzyloxy-butoxy)-benzoic acid methyl ester were dissolved in 15.0 ml of methanol. 0.3 g palladium on charcoal (10%) were added and the reaction mixture hydrogenated at normal pressure until the consumption of hydrogen came to an end. Then, it was filtered over celite and evaporated giving 1.79 g (93%) of 4-(4-hydroxy-butoxy)-benzoic acid methyl ester as colorless solid, MS: 224 (M+).